Cas no 477511-41-4 (3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide)

• Product Name: 3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide
• CAS No: 477511-41-4
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 6228510
• PubChem ID: 3504526
• Update Time: 2025-07-23

3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide
• 477511-41-4
• SR-01000009476-1
• Oprea1_530616
• 3-(4-(N,N-dipropylsulfamoyl)benzamido)benzofuran-2-carboxamide
• SR-01000009476
• 3-[4-(dipropylsulfamoyl)benzamido]-1-benzofuran-2-carboxamide
• F0834-0892
• 3-[[4-(dipropylsulfamoyl)benzoyl]amino]-1-benzofuran-2-carboxamide
• AKOS024600899

• Inchi： 1S/C22H25N3O5S/c1-3-13-25(14-4-2)31(28,29)16-11-9-15(10-12-16)22(27)24-19-17-7-5-6-8-18(17)30-20(19)21(23)26/h5-12H,3-4,13-14H2,1-2H3,(H2,23,26)(H,24,27)
• InChI Key： TWXHLOSCOJHAHK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C(N)=O)OC3C=CC=CC2=3)=O)=CC=1)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 443.15149208g/mol
• Monoisotopic Mass: 443.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 131Ų

Additional information on 3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-4-(Dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 477511-41-4): Properties, Applications, and Research Insights

The compound 3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 477511-41-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a benzofuran core and dipropylsulfamoyl moiety, this compound exhibits potential for diverse applications, particularly in drug discovery and development. Researchers are increasingly exploring its role as a small-molecule inhibitor or modulator in targeting specific biological pathways.

In recent years, the scientific community has shown growing interest in sulfonamide derivatives due to their broad pharmacological activities. The presence of the dipropylsulfamoyl group in this compound enhances its bioavailability and target selectivity, making it a promising candidate for further investigation. Computational studies and molecular docking simulations suggest potential interactions with enzyme active sites, which aligns with current trends in structure-based drug design.

The benzofuran-2-carboxamide scaffold is another critical feature of this compound, as it is known to contribute to CNS permeability and metabolic stability. This has led to speculation about its potential applications in neurodegenerative disease research, a hot topic in modern medicine. With the global rise in neurological disorders, compounds like 3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide are being rigorously studied for their neuroprotective properties.

Synthetic accessibility is another advantage of this compound. The dipropylsulfamoyl modification allows for efficient structure-activity relationship (SAR) studies, enabling researchers to optimize its pharmacokinetic profile. Recent publications have highlighted its potential as a lead compound for developing novel therapeutic agents, particularly in areas such as inflammation modulation and cell signaling regulation.

From a green chemistry perspective, the synthesis of 3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide can be optimized to reduce environmental impact. This aligns with the pharmaceutical industry's growing focus on sustainable synthesis methods. Researchers are exploring catalytic approaches and solvent-free conditions to improve the compound's production efficiency while minimizing waste.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm its structural integrity and purity, which are crucial for reliable research outcomes. The compound's physicochemical properties, including logP and aqueous solubility, are also well-documented, providing valuable data for drug formulation studies.

In the context of precision medicine, 3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide represents an interesting case study. Its potential polypharmacology effects make it relevant for personalized treatment approaches, particularly in complex diseases where multiple pathways are involved. This aligns with current trends in multi-target drug discovery, a rapidly evolving field in pharmaceutical research.

The safety profile of this compound is another important consideration. While not classified as hazardous, proper laboratory handling procedures should always be followed when working with 3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide. Standard material safety data should be consulted, and appropriate personal protective equipment should be used during experimental work.

Future research directions for this compound may include in vivo efficacy studies, toxicological assessments, and further mechanistic investigations. The growing availability of high-throughput screening technologies and artificial intelligence-assisted drug discovery platforms may accelerate the exploration of this molecule's full potential. As the scientific community continues to unravel the complexities of molecular interactions, compounds like 3-4-(dipropylsulfamoyl)benzamido-1-benzofuran-2-carboxamide will likely remain at the forefront of medicinal chemistry research.